Cas no 684233-04-3 (4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide)

• Product name: 4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide
• CAS No: 684233-04-3
• MF: C₂₃H₁₈N₂O₃S
• MW: 402.465624332428
• CID: 6571879

4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide
• 4-oxo-N-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, 4-oxo-N-[4-(5,6,7,8-tetrahydro-2-naphthalenyl)-2-thiazolyl]-

• Inchi： 1S/C23H18N2O3S/c26-19-12-21(28-20-8-4-3-7-17(19)20)22(27)25-23-24-18(13-29-23)16-10-9-14-5-1-2-6-15(14)11-16/h3-4,7-13H,1-2,5-6H2,(H,24,25,27)
• InChI Key： ZAVFLOZYWDMCNG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=C4C(=C3)CCCC4)=CS2)=O)OC2=CC=CC=C2C(=O)C=1

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• pka: 3.46±0.70(Predicted)

Additional information on 4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide

Comprehensive Analysis of 4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide (CAS No. 684233-04-3)

The compound 4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide (CAS No. 684233-04-3) is a structurally complex molecule that has garnered significant interest in medicinal chemistry and pharmaceutical research. Its unique combination of a chromene core, thiazole ring, and tetrahydronaphthalene moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its structural similarity to other bioactive molecules.

In recent years, the scientific community has shown growing interest in chromene derivatives due to their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. The incorporation of a thiazole ring in this compound further enhances its bioactivity, as thiazoles are known for their role in drug design, particularly in antibiotics and antivirals. The tetrahydronaphthalene component adds lipophilicity, which can improve membrane permeability and bioavailability—a critical factor in drug development.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of 4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide typically involves multi-step organic reactions, including condensation, cyclization, and amidation. Researchers often explore greener synthetic methods to reduce environmental impact, aligning with the global push for sustainable chemistry. Another hot topic is its structure-activity relationship (SAR), which is crucial for optimizing its efficacy and minimizing side effects.

The compound's potential applications in drug discovery are vast. Preliminary studies suggest it may interact with enzymes or receptors involved in inflammation and cell proliferation. This has led to speculation about its utility in treating chronic diseases, though extensive clinical trials are still needed. The pharmacokinetic profile of this molecule is another area of active research, with scientists investigating its absorption, distribution, metabolism, and excretion (ADME) properties.

From a commercial perspective, 684233-04-3 is primarily used in research settings, with demand driven by academic institutions and pharmaceutical companies. Its patent status and regulatory considerations are also common search queries, as these factors influence its availability and cost. Given the rise of AI-driven drug discovery, there is growing curiosity about how computational models could accelerate the development of derivatives based on this scaffold.

In summary, 4-oxo-N-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl-4H-chromene-2-carboxamide represents a fascinating area of study at the intersection of chemistry and biology. Its multifaceted structure and potential therapeutic benefits make it a compound worth watching in the evolving landscape of small-molecule drugs. As research progresses, it may well emerge as a key player in addressing unmet medical needs.